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Introduction Pigment Green 8, also known by its Colour Index name C.I. 10006, is a synthetic

organic pigment belonging to the nitroso chemical class; it is an iron complex of 1-nitroso-2-

naphthol.[1] Historically used in various applications for its yellowish-green hue, its accurate

and rapid identification is crucial for quality control, material verification, and formulation

development.[1] Polarized Light Microscopy (PLM) is a powerful, non-destructive analytical

technique that utilizes the interaction of polarized light with crystalline and semi-crystalline

materials to reveal key optical properties.[1][2][3][4] This application note provides a detailed

protocol for the identification of Pigment Green 8 particles based on their unique

morphological and optical characteristics observed under PLM.

Principle of Polarized Light Microscopy (PLM) PLM is a fundamental tool for particle

identification.[2] It employs polarizing filters to analyze the optical properties of materials.[3]

The analysis is typically conducted in two main configurations:

Plane-Polarized Light (PPL): A single polarizer is placed in the light path before the sample.

In this mode, properties such as particle morphology (size and shape), color, and

pleochroism (color change upon stage rotation) are observed.[4][5]

Cross-Polarized Light (XPL): A second polarizer, the analyzer, is inserted into the light path

after the sample, with its polarization axis oriented 90° to the first polarizer. This configuration
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is used to determine properties like birefringence (the ability of a material to split light into

two paths), which is visualized as interference colors, and extinction characteristics.[4][6]

These observable properties are often diagnostic for a specific substance, allowing for its

identification.[2]

I. Key Optical Properties of Pigment Green 8
The identification of Pigment Green 8 via PLM relies on the observation of a distinct set of

optical characteristics. These properties, when assessed by an experienced microscopist,

provide a reliable basis for identification.[1]

Data Presentation: Summary of PLM Characteristics

Optical Property Observation for Pigment Green 8

Particle Morphology
Typically appears as fine, rounded, or laky

particles.[1]

Color (Plane-Polarized Light) Characteristic green color.[1]

Pleochroism
Often exhibits slight to moderate pleochroism

(subtle color change upon stage rotation).[1]

Refractive Index (n) Lower than 1.66 (n < 1.66).[1][7]

Birefringence (Cross-Polarized Light)
Low, resulting in weak, low-order interference

colors (e.g., gray, white).[1]

II. Experimental Protocol
This section provides a detailed methodology for preparing and analyzing samples for the

identification of Pigment Green 8.

A. Instrumentation and Materials

Polarizing Light Microscope equipped with a rotating stage, Bertrand lens, and a set of

objectives (10x, 20x, 40x).
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Glass microscope slides and coverslips.

Refractive index liquid (Cargille Meltmount™ with n=1.662 is recommended).[4]

Micro-spatula or tungsten needle for sample handling.[4]

Hot plate.

Reference sample of Pigment Green 8 for comparison.

B. Sample Preparation

Place a very small, representative amount of the suspect pigment powder onto a clean glass

microscope slide using a tungsten needle or micro-spatula. The amount should be minimal to

ensure particles are well-dispersed.

Add a small piece of Cargille Meltmount™ (n=1.662) onto the pigment particles.

Gently heat the slide on a hot plate until the mounting medium melts and flows.

Carefully place a coverslip over the molten medium, pressing gently to disperse the pigment

particles evenly and remove any trapped air bubbles.

Remove the slide from the hot plate and allow it to cool to room temperature. The prepared

slide is now ready for analysis.

C. Microscopic Examination Workflow

The following diagram illustrates the systematic workflow for analyzing the prepared sample.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.conservation-wiki.com/wiki/Polarized_Light_Microscopy
https://www.conservation-wiki.com/wiki/Polarized_Light_Microscopy
https://www.benchchem.com/product/b1630578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain Unknown Sample

Sample Preparation
(Mount in n=1.662 medium)

Plane-Polarized Light (PPL) Analysis

Observe Morphology & Color
(Fine, rounded, green particles)

Observe Pleochroism
(Rotate stage, look for color shift)

Determine Relative Refractive Index
(Becke line test vs. medium)

Cross-Polarized Light (XPL) Analysis

Observe Birefringence
(Look for weak interference colors)

Data Interpretation
(Compare observations to known data)

Conclusion:
Identification of Pigment Green 8

Click to download full resolution via product page

Caption: Experimental workflow for PLM analysis of Pigment Green 8.

D. Detailed Analytical Steps
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Initial Observation (PPL, Low Magnification):

Place the prepared slide on the microscope stage.

Using a 10x objective and plane-polarized light, focus on the particles.

Observe the general morphology and color. Pigment Green 8 should appear as fine,

rounded green particles.[1]

Pleochroism and Refractive Index (PPL, High Magnification):

Switch to a higher magnification (e.g., 40x).

Pleochroism: Slowly rotate the microscope stage 360°. Observe if the particles change

color or shade. Pigment Green 8 exhibits slight to moderate pleochroism.[1] This

phenomenon arises from the differential absorption of light along the various

crystallographic axes of the pigment particles.[1]

Refractive Index (Becke Line Test): Focus on the edge of a single particle. Slightly raise

the focus (increase the distance between the objective and the slide). Observe the bright

halo (the "Becke line"). If the line moves into the surrounding mounting medium (n=1.662),

the particle's refractive index is lower than the medium. This would confirm that n < 1.66

for Pigment Green 8.[1][7]

Birefringence (XPL, High Magnification):

Insert the analyzer to achieve the cross-polarized light condition. The background should

appear dark.

Observe the pigment particles. Anisotropic materials will appear bright against the dark

background, showing interference colors.

Pigment Green 8 has low birefringence and will display weak, low-order interference

colors, such as first-order grays and whites.[1]

Rotate the stage and observe that the particles go into extinction (appear dark) four times

during a complete 360° rotation.
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III. Data Interpretation and Identification
The final identification is made by comparing the collected observations with the known

properties of Pigment Green 8.

The following diagram illustrates the logical relationship between the observed properties and

the final identification.

PLM Observations

Morphology:
Fine, Rounded

Identification:
Pigment Green 8

Color (PPL):
Green

Pleochroism:
Slight to Moderate

Refractive Index:
n < 1.66

Birefringence (XPL):
Low

Unknown
Green Particle

Click to download full resolution via product page

Caption: Logical diagram for the identification of Pigment Green 8.

If an unknown sample exhibits the combination of fine, rounded green particles that show slight

pleochroism, a refractive index below 1.66, and low birefringence, it can be confidently

identified as Pigment Green 8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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